Cas no 1956370-66-3 (1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid)

1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid structure
1956370-66-3 structure
Product Name:1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid
CAS No:1956370-66-3
MF:C13H13FO3
MW:236.238927602768
CID:5739741
Update Time:2023-11-10

1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 1-(2-fluorophenyl)-3-oxo-
    • 1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid
    • Inchi: 1S/C13H13FO3/c14-11-6-2-1-5-10(11)13(12(16)17)7-3-4-9(15)8-13/h1-2,5-6H,3-4,7-8H2,(H,16,17)
    • InChI Key: SQUIZIFHVFDWJG-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2F)(C(O)=O)CCCC(=O)C1

Experimental Properties

  • Density: 1.297±0.06 g/cm3(Predicted)
  • Boiling Point: 410.4±45.0 °C(Predicted)
  • pka: 3.53±0.20(Predicted)

1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12099775-1g
1-(2-Fluorophenyl)-3-oxocyclohexanecarboxylic acid
1956370-66-3 97%
1g
$681 2024-07-24
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